Cas no 63503-51-5 (5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride)
63503-51-5 structure
Product Name:5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride
CAS No:63503-51-5
MF:C3H6ClN3S2
MW:183.682836055756
CID:1653021
PubChem ID:3047406
Update Time:2025-04-21
5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride
- 5-(methylamino)-3H-1,3,4-thiadiazole-2-thione,hydrochloride
- 5-Methylamino-1,3,4-thiadiazole-2-thiol hydrochloride
- 1,3,4-Thiadiazole-2-thiol, 5-(methylamino)-, hydrochloride
- 2-Methylamino-1,3,4-thiadiazole-5-thione hydrochloride
- DTXSID50212914
- 63503-51-5
-
- Inchi: 1S/C3H5N3S2.ClH/c1-4-2-5-6-3(7)8-2;/h1H3,(H,4,5)(H,6,7);1H
- InChI Key: JLDBLJJYFXLROS-UHFFFAOYSA-N
- SMILES: Cl.S1C(NN=C1NC)=S
Computed Properties
- Exact Mass: 182.96938
- Monoisotopic Mass: 182.9691672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- PSA: 36.42
5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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